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Compound of Interest

Compound Name: Yvad-cho

Cat. No.: B10785022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling the caspase-1 inhibitor

Ac-YVAD-CHO (N-acetyl-L-tyrosyl-L-valyl-N-[(1S)-2-carboxyl-1-formylethyl]-L-alaninamide).

Adherence to these procedures is essential for ensuring laboratory safety and experimental

integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
While specific toxicity data is limited, Ac-YVAD-CHO should be handled with the care required

for all research chemicals with unknown long-term effects. The primary routes of exposure are

inhalation, ingestion, and skin/eye contact.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye Protection Safety Glasses

Must be worn at all times. Use

chemical safety goggles when

there is a risk of splashing.

Hand Protection Chemical-resistant gloves

Nitrile or other impermeable

gloves are required. Inspect

gloves for tears or holes before

use.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect from skin

contact.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dust formation is unavoidable,

a NIOSH-approved respirator

may be necessary.

Handling and Storage
Proper handling and storage are crucial to maintain the stability of Ac-YVAD-CHO and prevent

accidental exposure.

Operational Plan:

Engineering Controls: Handle the solid form in a well-ventilated area to avoid dust formation.

[1]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Wash hands thoroughly

after handling.

Spill Procedures: In case of a spill, avoid dust formation.[1] Collect the spilled material and

place it in a suitable, closed container for disposal.[1] Evacuate personnel from the

immediate area if necessary.[1]

Storage Conditions:
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Compound
Storage
Temperature

Stability Notes

Ac-YVAD-CHO -20°C ≥ 4 years
Store in a tightly

sealed container.

Ac-YVAD-cmk -80°C or -20°C
6 months at -80°C, 1

month at -20°C

Keep sealed and

away from moisture

and light.

Z-VAD-FMK -20°C
Avoid multiple freeze-

thaw cycles.

Reconstituted aliquots

can be stored at

-20°C.

First Aid Measures
In the event of exposure, immediate action is required.

First Aid Procedures:

Exposure Route Action

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.

Eye Contact
Rinse eyes with pure water for at least 15

minutes. Seek immediate medical attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.

Disposal Plan
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Dispose of Ac-YVAD-CHO and any contaminated materials in accordance with all federal,

state, and local environmental regulations.

Disposal Guidelines:

Do not allow the chemical to enter drains.

Collect waste material in a suitable, closed container labeled for chemical waste.

Consult with your institution's environmental health and safety (EHS) office for specific

disposal protocols.

Experimental Protocols and Visualizations
Ac-YVAD-CHO and related compounds are selective inhibitors of caspase-1, an enzyme

critical in the inflammatory process and pyroptosis, a form of programmed cell death.

Key Experimental Application: Inhibition of Caspase-1 in
Cell Culture
The following is a generalized protocol for using a caspase-1 inhibitor like Ac-YVAD-CHO in a

cell-based assay to study inflammation or apoptosis.

Methodology:

Cell Culture: Plate cells (e.g., THP-1 monocytes) at the desired density and allow them to

adhere or stabilize overnight.

Inhibitor Pre-treatment: Prepare a stock solution of the caspase inhibitor (e.g., Ac-YVAD-
CHO or Z-VAD-FMK) in a suitable solvent like DMSO. Pre-treat the cells with the inhibitor at

the desired final concentration (a typical range is 10–100 µM) for 1-2 hours before inducing

the biological response.

Induction of Apoptosis/Inflammation: Introduce the stimulus to induce caspase-1 activity

(e.g., lipopolysaccharide (LPS), nigericin, or other inflammasome activators).

Incubation: Incubate the cells for the appropriate time period to allow for the biological

response to occur.
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Assay: Measure the outcome of interest. This could involve:

Quantifying cell death via assays like Annexin V staining.

Measuring levels of inflammatory cytokines like IL-1β and IL-18 in the cell supernatant

using ELISA.

Detecting caspase-1 activation using a fluorescent probe.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for a typical experiment involving a

caspase-1 inhibitor.
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Caption: Workflow for Caspase-1 Inhibition Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Guide for Ac-YVAD-
CHO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10785022#personal-protective-equipment-for-
handling-yvad-cho]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chemicalbook.com/msds/ac-yvad-cho.pdf
https://www.benchchem.com/product/b10785022#personal-protective-equipment-for-handling-yvad-cho
https://www.benchchem.com/product/b10785022#personal-protective-equipment-for-handling-yvad-cho
https://www.benchchem.com/product/b10785022#personal-protective-equipment-for-handling-yvad-cho
https://www.benchchem.com/product/b10785022#personal-protective-equipment-for-handling-yvad-cho
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10785022?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

